Cas no 2096337-77-6 (2-((Diisopropylamino)methyl)-5-fluorophenylboronic acid)

• Product Name: 2-((Diisopropylamino)methyl)-5-fluorophenylboronic acid
• CAS No: 2096337-77-6
• MF: C₁₃H₂₁BFNO₂
• MW: 253.120747327805
• MDL: MFCD18783122
• CID: 4638103
• Update Time: 2025-07-21

2-((Diisopropylamino)methyl)-5-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-((DIISOPROPYLAMINO)METHYL)-5-FLUOROPHENYLBORONIC ACID
• C13H21BFNO2
• Y2128
• (2-((Diisopropylamino)methyl)-5-fluorophenyl)boronic acid
• [2-[[di(propan-2-yl)amino]methyl]-5-fluorophenyl]boronic acid
• 2-((Diisopropylamino)methyl)-5-fluorophenylboronic acid

• MDL： MFCD18783122
• Inchi： 1S/C13H21BFNO2/c1-9(2)16(10(3)4)8-11-5-6-12(15)7-13(11)14(17)18/h5-7,9-10,17-18H,8H2,1-4H3
• InChI Key： LJPSUMCMXGDHJI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(B(O)O)C=1)CN(C(C)C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 243
• Topological Polar Surface Area: 43.7

Additional information on 2-((Diisopropylamino)methyl)-5-fluorophenylboronic acid

Introduction to 2-((Diisopropylamino)methyl)-5-fluorophenylboronic Acid (CAS No. 2096337-77-6)

2-((Diisopropylamino)methyl)-5-fluorophenylboronic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2096337-77-6, is a boronic acid derivative with a unique structural configuration that makes it particularly valuable in various chemical and biological applications. Boronic acids are well-known for their ability to form stable complexes with diols, a property that has been extensively utilized in drug design and molecular recognition processes.

The molecular structure of 2-((Diisopropylamino)methyl)-5-fluorophenylboronic acid features a fluorinated phenyl ring connected to a boronic acid functional group, with a diisopropylamino side chain attached to the boron atom. This specific arrangement imparts distinct chemical and electronic properties to the molecule, making it a versatile building block in synthetic chemistry. The presence of the fluorine atom on the phenyl ring enhances the compound's lipophilicity and metabolic stability, which are crucial factors in pharmaceutical development.

In recent years, there has been growing interest in boronic acid derivatives due to their role as key intermediates in the synthesis of various therapeutic agents. The ability of boronic acids to participate in reversible interactions with carbohydrates and other biomolecules has opened up new avenues in drug discovery. For instance, 2-((Diisopropylamino)methyl)-5-fluorophenylboronic acid has been explored as a potential component in the development of novel inhibitors targeting enzymes involved in metabolic pathways.

One of the most notable applications of this compound is in the field of glycoscience, where boronic acids are used to create affinity chromatography matrices for carbohydrate purification. The fluorine substituent in the phenyl ring enhances the binding affinity and selectivity of these matrices, making them more effective for isolating complex glycan structures from biological samples. This has significant implications for structural biology and glycobiology research, where detailed understanding of glycan function is essential.

The diisopropylamino group in 2-((Diisopropylamino)methyl)-5-fluorophenylboronic acid also contributes to its pharmacological potential. This group can modulate the solubility and bioavailability of attached molecules, making it a useful moiety for designing prodrugs or enhancing drug delivery systems. Recent studies have demonstrated that compounds incorporating this structural feature exhibit improved pharmacokinetic profiles when used in therapeutic applications.

Advances in computational chemistry have further highlighted the importance of 2-((Diisopropylamino)methyl)-5-fluorophenylboronic acid as a scaffold for drug discovery. Molecular modeling studies have shown that this compound can effectively interact with target proteins through multiple binding modes, increasing the likelihood of successful drug candidates. The combination of computational predictions with experimental validation has accelerated the development of novel therapeutics based on boronic acid chemistry.

The synthesis of 2-((Diisopropylamino)methyl)-5-fluorophenylboronic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve efficiency. These advancements have made it possible to produce this compound on a larger scale, facilitating its use in industrial applications.

In conclusion, 2-((Diisopropylamino)methyl)-5-fluorophenylboronic acid (CAS No. 2096337-77-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile applications make it a valuable tool for researchers working on drug development, glycoscience, and molecular recognition technologies. As our understanding of chemical-biological interactions continues to evolve, compounds like this are poised to play an increasingly important role in shaping the future of medicine.